![molecular formula C26H27NO3S B2580205 N-(8-tert-butyl-7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide CAS No. 442535-97-9](/img/structure/B2580205.png)
N-(8-tert-butyl-7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide
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Description
Scientific Research Applications
Chemical Synthesis and Characterization
N-(8-tert-butyl-7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide and its derivatives are subjects of extensive research in chemical synthesis and characterization. Studies have involved understanding the structural characteristics of sulfonamide compounds and analyzing their formation mechanisms. For example, the formation mechanism of a compound with an unprecedented skeleton was studied, revealing that the driving force of facile hydration is probably the release of ring strain, which arises in part from the bent sp2-hybridized C3a carbon (Shinoda et al., 2020).
Anticancer Activity and Photodynamic Therapy
Several sulfonamide derivatives have been synthesized and evaluated for their potential in cancer treatment. For instance, a series of N-(aryl/heteroaryl)-4-(1H-pyrrol-1-yl)benzenesulfonamides demonstrated potent anticancer activity against various human tumor cell lines. The most active compound induced caspase activity and increased the population of apoptotic cells, suggesting its efficacy in inducing cell death in cancerous cells (Żołnowska et al., 2018). Additionally, zinc phthalocyanine derivatives substituted with benzenesulfonamide groups have been synthesized and characterized for their potential in photodynamic therapy, a treatment for cancer (Pişkin et al., 2020).
Antibacterial Activity
Certain sulfonamide derivatives have been evaluated for their antibacterial properties, particularly against multiresistant Staphylococcus aureus strains. Studies have focused on the inhibitory action of these compounds on TetK and MrsA efflux pumps, which are mechanisms used by bacteria to resist antibiotics (Oliveira-Tintino et al., 2020).
Enantioselective Fluorination
In the realm of chemical synthesis, certain benzenesulfonamide derivatives have been utilized as reagents for enantioselective fluorination, a critical process in the synthesis of certain pharmaceuticals. For instance, N-fluoro-(3,5-di-tert-butyl-4-methoxy)benzenesulfonimide has been reported to improve the enantioselectivity of products in certain reactions (Yasui et al., 2011).
properties
IUPAC Name |
N-(8-tert-butyl-7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H27NO3S/c1-26(2,3)17-13-14-24-21(15-17)22-16-23(19-11-7-8-12-20(19)25(22)30-24)27-31(28,29)18-9-5-4-6-10-18/h4-12,16-17,27H,13-15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWFRQDZRWMFNEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CCC2=C(C1)C3=C(O2)C4=CC=CC=C4C(=C3)NS(=O)(=O)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H27NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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